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For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl propyl sulfide (APS) is an organosulfur compound with the chemical formula CeH12S. It
is a volatile, colorless to pale-yellow liquid known for its characteristic alliaceous (garlic-like)
odor.[1][2] While structurally similar to other well-studied organosulfur compounds found in
Allium species, such as diallyl disulfide, allyl propyl sulfide itself is less extensively
researched. This guide provides a detailed overview of the known physical and chemical
properties of allyl propyl sulfide, alongside standardized experimental protocols for their
determination. It is intended to serve as a valuable resource for researchers in chemistry, life
sciences, and drug development who may be investigating this and related compounds.

Physical and Chemical Properties

The physical and chemical properties of allyl propyl sulfide are summarized in the tables
below. These data have been compiled from various chemical suppliers and databases.
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Table 1: General and Physical Properties of Allyl Propyl

Sulfide

Property Value Reference(s)

Molecular Formula CeH12S [1][2]

Molecular Weight 116.22 g/mol [11[3]

CAS Number 27817-67-0 [1][2]
Colorless to light yellow, clear

Appearance o [1]
liquid

Odor Alliaceous, garlic, onion [1]

Boiling Point 140-144 °C at 760 mmHg [11[2]

Density 0.860 - 0.870 g/cm3 at 25 °C [1][2]

Refractive Index

1.4660 - 1.4800 at 20 °C

[1]2]

Flash Point

30.1-38.89 °C

[1](2]

Solubility

Insoluble in water; Soluble in

alcohol

[1]

Vapor Pressure

7.43 mmHg at 25 °C

[2]

Table 2: Safety and Reactivity Data for Allyl Propyl

Sulfide
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Property Value Reference(s)

H226: Flammable liquid and
vapor.H315: Causes skin

GHS Hazard Statements o ]
irritation.H319: Causes serious

eye irritation.

P210, P233, P240, P241,
P242, P243, P264, P280,

] P303+P361+P353,
GHS Precautionary
P305+P351+P338,
Statements
P332+P313, P337+P313,
P370+P378, P403+P235,
P501
Incompatible Materials Oxidizing agents
Hazardous Decomposition Carbon monoxide, Carbon
Products dioxide

Chemical Synthesis

A plausible synthetic route for allyl propyl sulfide is via the Williamson ether synthesis,
adapted for thioethers. This involves the reaction of an allyl halide with a propyl thiol in the
presence of a base.

Allyl Halide
(e.g., Allyl Bromide)

Salt

Propyl Thiol (e.g., Sodium Bromide)

Allyl Propyl Sulfide

Base

(e.g., Sodium Hydroxide) Water

Solvent
(e.g., Ethanol)
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Diagram 1: Plausible synthesis of allyl propyl sulfide.

Experimental Protocols

Detailed experimental protocols for the determination of key physical and chemical properties
of allyl propyl sulfide are provided below. These are generalized methods applicable to
volatile organic liquids.

Determination of Boiling Point

The boiling point of allyl propyl sulfide can be determined using the Thiele tube method.
Apparatus:

e Thiele tube

Thermometer (0-200 °C)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Mineral oil or silicone oil

Procedure:

Fill the Thiele tube with mineral oil to the level of the side arm.

Add a small amount (1-2 mL) of allyl propyl sulfide to the small test tube.

Place the capillary tube (sealed end up) into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.
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o Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is
above the sample.

e Gently heat the side arm of the Thiele tube with a small flame or heating mantle.

o Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge
from the open end of the capillary.

o Continue gentle heating until a rapid and continuous stream of bubbles is observed.
» Stop heating and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

o Record this temperature.

Determination of Density

The density of allyl propyl sulfide can be determined by measuring the mass of a known
volume.

Apparatus:

Pycnometer or a graduated cylinder (10 mL)

Analytical balance

Water bath set to 25 °C

Thermometer

Procedure:

o Clean and dry the pycnometer or graduated cylinder thoroughly.

o Weigh the empty container on an analytical balance and record the mass (ma).
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Fill the container with allyl propyl sulfide to a known volume (V). If using a pycnometer, fill it
completely and insert the stopper, allowing excess liquid to be expelled.

Place the filled container in a water bath at 25 °C for 15 minutes to allow it to reach thermal
equilibrium.

Remove the container from the water bath, dry the outside, and weigh it on the analytical
balance. Record the mass (mz).

The density (p) is calculated using the formula: p = (m2 - m1) / V.

Determination of Refractive Index

The refractive index of allyl propyl sulfide can be measured using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath (20 °C)

Dropper

Ethanol and lens paper

Procedure:

Turn on the refractometer and the circulating water bath set to 20 °C.

Clean the prism surfaces of the refractometer with ethanol and lens paper.

Using a clean dropper, place a few drops of allyl propyl sulfide onto the lower prism.

Close the prisms and ensure the liquid spreads evenly.

Look through the eyepiece and adjust the coarse and fine adjustment knobs until the
boundary line between the light and dark fields is sharp and centered in the crosshairs.

If a color fringe is observed, adjust the dispersion correction knob to eliminate it.
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¢ Read the refractive index value from the scale.

¢ Clean the prisms thoroughly after the measurement.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of allyl

propyl sulfide.

Allyl Propyl Sulfide Sample

—

Gas Chromatography- Fourier-Transform Infrared Nuclear Magnetic Resonance
Mass Spectrometry (GC-MS) Spectroscopy (FTIR) Spectroscopy (NMR)
Separation of Components NMR Spectrum
P P (*H and 3C Chemical Shifts)
l y
Mass Spectrum Infrared Spectrum
(Fragmentation Pattern) (Functional Groups)

Structure Elucidation

Click to download full resolution via product page

Diagram 2: Spectroscopic analysis workflow.

Biological Activity and Drug Development Potential

There is a significant lack of specific research on the biological activities of allyl propyl sulfide.
Much of the existing literature on organosulfur compounds from Allium species focuses on
related molecules such as diallyl disulfide (DADS), diallyl trisulfide (DATS), and allicin.[4] These
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compounds have been investigated for their antimicrobial, antioxidant, anti-inflammatory, and
anticancer properties.[4]

Due to the structural similarities, it could be hypothesized that allyl propyl sulfide may exhibit
some biological activities, but this requires experimental validation. Currently, there are no
published studies detailing the mechanism of action, pharmacological properties, or specific
signaling pathways affected by allyl propyl sulfide. As such, its potential in drug development
remains unexplored. Researchers are encouraged to investigate the bioactivity of this
compound to fill this knowledge gap.

Conclusion

Allyl propyl sulfide is a volatile organosulfur compound with well-defined physical properties
but limited characterization in terms of its chemical reactivity and biological activity. This guide
has provided a consolidated source of its known physical constants and outlined standard
experimental procedures for their verification. The lack of data on its biological effects presents
an opportunity for future research, particularly in the context of the known pharmacological
importance of related compounds from Allium species. Further investigation is warranted to
elucidate the potential of allyl propyl sulfide in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. allyl propyl sulfide, 27817-67-0 [thegoodscentscompany.com]
e 2. chembk.com [chembk.com]

o 3. alfa-chemistry.com [alfa-chemistry.com]

e 4. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Allyl Propyl Sulfide: A Comprehensive Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266536/docs#allyl-propyl-sulfide-a-comprehensive-
technical-guide]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.mdpi.com/2304-8158/11/17/2620
https://www.benchchem.com/product/b1266536/docs?utm_src=pdf-body#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1266536/docs?utm_src=pdf-body#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1266536/docs?utm_src=pdf-body#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1266536/docs?utm_src=pdf-body#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1266536?utm_src=pdf-custom-synthesis#bc-rfq
http://www.thegoodscentscompany.com/data/rw1038821.html
https://www.chembk.com/en/chem/N-PROPYL%20ALLYL%20SULFIDE
https://www.alfa-chemistry.com/cas_27817-67-0.htm
https://www.mdpi.com/2304-8158/11/17/2620
https://www.benchchem.com/product/b1266536/docs#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1266536/docs#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1266536/docs#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1266536/docs#allyl-propyl-sulfide-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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